Cas no 882679-56-3 (Ethyl 6-bromoisoquinoline-3-carboxylate)

Ethyl 6-bromoisoquinoline-3-carboxylate is a brominated isoquinoline derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features include a reactive bromine substituent at the 6-position and an ester group at the 3-position, enabling versatile functionalization through cross-coupling reactions, nucleophilic substitutions, or further derivatization. This compound serves as a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of heterocyclic scaffolds for medicinal chemistry applications. Its well-defined reactivity profile and stability under standard handling conditions make it a practical choice for researchers seeking to explore isoquinoline-based structures in drug discovery or material science.

Ethyl 6-bromoisoquinoline-3-carboxylate structure

882679-56-3 structure

Product Name:Ethyl 6-bromoisoquinoline-3-carboxylate

CAS No:882679-56-3

MF:C₁₂H₁₀BrNO₂

MW:280.117302417755

MDL:MFCD26793586

CID:1029435

Update Time:2025-06-07

Ethyl 6-bromoisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 6-bromoisoquinoline-3-carboxylate
- AK136122
- AB0055928
- ST2419370
- AX8257597
- Z5249
- 6-Bromo-isoquinoline-3-carboxylic acid ethyl ester
- Ethyl 6-bromo-3-isoquinolinecarboxylate (ACI)
- MDL： MFCD26793586
- Inchi： 1S/C12H10BrNO2/c1-2-16-12(15)11-6-9-5-10(13)4-3-8(9)7-14-11/h3-7H,2H2,1H3
- InChI Key： IKTCJOSCOWAUPT-UHFFFAOYSA-N
- SMILES： O=C(C1C=C2C(C=CC(=C2)Br)=CN=1)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 259
XLogP3: 3.3
Topological Polar Surface Area: 39.2

Ethyl 6-bromoisoquinoline-3-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

Ethyl 6-bromoisoquinoline-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QT515-1g	Ethyl 6-bromoisoquinoline-3-carboxylate	882679-56-3	97%	1g	2025.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QT515-100mg	Ethyl 6-bromoisoquinoline-3-carboxylate	882679-56-3	97%	100mg	273CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QT515-250mg	Ethyl 6-bromoisoquinoline-3-carboxylate	882679-56-3	97%	250mg	716CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QT515-50mg	Ethyl 6-bromoisoquinoline-3-carboxylate	882679-56-3	97%	50mg	189.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QT515-200mg	Ethyl 6-bromoisoquinoline-3-carboxylate	882679-56-3	97%	200mg	526.0CNY	2021-07-13
abcr	AB441293-250 mg	Ethyl 6-bromoisoquinoline-3-carboxylate; .	882679-56-3		250MG	€184.70	2023-07-18
abcr	AB441293-1 g	Ethyl 6-bromoisoquinoline-3-carboxylate; .	882679-56-3		1g	€400.70	2023-07-18
TRC	E904370-10mg	Ethyl 6-Bromoisoquinoline-3-carboxylate	882679-56-3		10mg	$ 50.00	2022-06-05
TRC	E904370-50mg	Ethyl 6-Bromoisoquinoline-3-carboxylate	882679-56-3		50mg	$ 115.00	2022-06-05
TRC	E904370-100mg	Ethyl 6-Bromoisoquinoline-3-carboxylate	882679-56-3		100mg	$ 185.00	2022-06-05